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Compound of Interest

Compound Name: 3,5-Dichloro-4-methylpyridine

Cat. No.: B009390 Get Quote

Introduction
3,5-Dichloro-4-methylpyridine is a halogenated pyridine derivative that serves as a key

intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] Its chemical

structure, featuring a chlorinated pyridine ring, makes it a versatile building block for creating

more complex molecules.[1][2] Proper handling and storage of this compound are critical to

ensure the safety of laboratory personnel and to maintain its chemical integrity for research and

development activities. These application notes provide detailed procedures for the safe

handling, storage, and disposal of 3,5-Dichloro-4-methylpyridine.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,5-Dichloro-4-methylpyridine is

provided in the table below. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₆H₅Cl₂N [3]

Molecular Weight 162.01 g/mol [3]

CAS Number 23784-09-0 (or 100868-46-0) [3][4]

Appearance Colorless to light yellow liquid [5]

Odor Strong odor [5]

pKa 0.62 ± 0.10 (Predicted) [5]

XLogP3 2.5 [3]

Storage Temperature
Room Temperature (in a dry,

sealed container)
[5]

Safety and Hazard Information
3,5-Dichloro-4-methylpyridine is classified as a hazardous substance. The following table

summarizes its GHS classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3 or 4
H311/H312: Toxic/Harmful in

contact with skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Note: Hazard classifications can vary slightly between suppliers.
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Primary Hazards:

Irritant[3]

Harmful if swallowed, in contact with skin, or if inhaled[3][6][7]

Causes skin and serious eye irritation[3][8]

May cause respiratory irritation[3]

Experimental Protocols
The following protocols outline the recommended procedures for handling and storing 3,5-
Dichloro-4-methylpyridine in a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling the compound, ensure that the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are

mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

vapors or aerosols are generated, a NIOSH/MSHA approved respirator may be necessary.[6]

[7]

2. Handling Procedures

Work Area: All handling of 3,5-Dichloro-4-methylpyridine should be conducted in a well-

ventilated chemical fume hood.[6]

Dispensing: When transferring the liquid, use appropriate tools such as a calibrated pipette

or a syringe to minimize spills. Avoid generating aerosols or vapors.[6]
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Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound.[6][9] Contaminated clothing should be removed and

laundered before reuse.[8]

Spill Management: In case of a spill, evacuate non-essential personnel. Absorb the spill with

an inert material (e.g., vermiculite, dry sand) and collect it into a suitable, labeled container

for disposal.[10][11] Ensure the area is well-ventilated. Do not allow the chemical to enter

drains.[6]

3. Storage Procedures

Container: Keep the compound in its original, tightly closed container.[6][7]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.[6][7] The storage area should be locked or accessible only to authorized

personnel.[6]

Incompatibilities: Store away from strong oxidizing agents and heat sources.[6][7]

4. Disposal Procedures

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.

Disposal Method: Dispose of unused material and its container at an approved waste

disposal facility.[6] Follow all local, regional, and national regulations for hazardous waste

disposal.[7]

Visualized Workflows and Relationships
To further clarify the handling and safety protocols, the following diagrams have been

generated.

Caption: Experimental workflow for handling 3,5-Dichloro-4-methylpyridine.

Caption: Logical relationships for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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